1-BROMO-2-PROPANOL
1-BROMO-2-PROPANOL
1-bromo-2-propanol is a colorless to dark brown liquid. (NTP, 1992)
1-bromo-2-propanol is a secondary alcohol that is propan-2-ol substituted by a bromo group at position 1. It has a role as a human metabolite. It is an organobromine compound and a secondary alcohol.
1-bromo-2-propanol is a secondary alcohol that is propan-2-ol substituted by a bromo group at position 1. It has a role as a human metabolite. It is an organobromine compound and a secondary alcohol.
Brand Name:
Vulcanchem
CAS No.:
19686-73-8
VCID:
VC0008343
InChI:
InChI=1S/C3H7BrO/c1-3(5)2-4/h3,5H,2H2,1H3
SMILES:
CC(CBr)O
Molecular Formula:
C3H7BrO
Molecular Weight:
138.99 g/mol
1-BROMO-2-PROPANOL
CAS No.: 19686-73-8
Main Products
VCID: VC0008343
Molecular Formula: C3H7BrO
Molecular Weight: 138.99 g/mol
| CAS No. | 19686-73-8 |
|---|---|
| Product Name | 1-BROMO-2-PROPANOL |
| Molecular Formula | C3H7BrO |
| Molecular Weight | 138.99 g/mol |
| IUPAC Name | 1-bromopropan-2-ol |
| Standard InChI | InChI=1S/C3H7BrO/c1-3(5)2-4/h3,5H,2H2,1H3 |
| Standard InChIKey | WEGOLYBUWCMMMY-UHFFFAOYSA-N |
| SMILES | CC(CBr)O |
| Canonical SMILES | CC(CBr)O |
| Boiling Point | 293 to 298 °F at 760 mm Hg (NTP, 1992) 146.5 °C |
| Density | 1.5585 at 86 °F (NTP, 1992) |
| Flash Point | 130 °F (NTP, 1992) |
| Melting Point | -67 °F (NTP, 1992) |
| Physical Description | 1-bromo-2-propanol is a colorless to dark brown liquid. (NTP, 1992) |
| Description | 1-bromo-2-propanol is a colorless to dark brown liquid. (NTP, 1992) 1-bromo-2-propanol is a secondary alcohol that is propan-2-ol substituted by a bromo group at position 1. It has a role as a human metabolite. It is an organobromine compound and a secondary alcohol. |
| Solubility | greater than or equal to 100 mg/mL at 72° F (NTP, 1992) |
| Vapor Pressure | 16 mm Hg at 126 °F (NTP, 1992) |
| PubChem Compound | 29740 |
| Last Modified | Nov 11 2021 |
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